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Compound of Interest

Compound Name: Hyponitrous acid

Cat. No.: B085159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

laboratory synthesis of trans-hyponitrous acid (H₂N₂O₂). This compound is of significant

interest in chemical research as a precursor for studying reactive nitrogen species and as an

intermediate in various chemical and biological processes. The protocols outlined below are

based on established literature methods.

Introduction
trans-Hyponitrous acid is a weak, diprotic acid that exists as white, crystalline plates in its

solid form.[1] It is the more stable isomer of hyponitrous acid.[2] The pure, dry solid is highly

unstable and explosive, necessitating careful handling.[1][2] In aqueous solution, it

decomposes into nitrous oxide (N₂O) and water, with a half-life of approximately 16 days at

25°C and a pH between 1 and 3.[2] The laboratory synthesis of trans-hyponitrous acid is a

multi-step process that requires anhydrous conditions in the final stages to prevent premature

decomposition.

Physicochemical Properties
A summary of the key physicochemical properties of trans-hyponitrous acid is presented in

the table below.
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Property Value Reference

Molecular Formula H₂N₂O₂ [2]

Molar Mass 62.03 g/mol

Appearance White crystalline plates [1]

pKa₁ 7.21 [2]

pKa₂ 11.54 [2]

Stability

Explosive when dry;

decomposes in aqueous

solution

[1][2]

Experimental Protocols
The synthesis of trans-hyponitrous acid is typically achieved through a three-stage process,

as illustrated in the workflow diagram below. This involves the preparation of sodium

hyponitrite, its conversion to silver(I) hyponitrite, and finally, the reaction with anhydrous

hydrochloric acid to yield the desired product.
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Stage 1: Preparation of Sodium Hyponitrite (trans)

Stage 2: Preparation of Silver(I) Hyponitrite

Stage 3: Preparation of trans-Hyponitrous Acid

Sodium Nitrite

Sodium Hyponitrite Solution

Reduction

Sodium Amalgam

Silver Nitrate Solution (10%)

Silver(I) Hyponitrite (precipitate)

Precipitation

Anhydrous HCl in Diethyl Ether

trans-Hyponitrous Acid in Ether

Acidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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